Cas no 2172561-08-7 (2-amino-3,6-dimethylbenzene-1-sulfonyl fluoride)

• Product Name: 2-amino-3,6-dimethylbenzene-1-sulfonyl fluoride
• CAS No: 2172561-08-7
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• CID: 6313727
• PubChem ID: 165868723
• Update Time: 2025-06-27

2-amino-3,6-dimethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,6-dimethylbenzene-1-sulfonyl fluoride
• EN300-1587329
• 2172561-08-7

• Inchi： 1S/C8H10FNO2S/c1-5-3-4-6(2)8(7(5)10)13(9,11)12/h3-4H,10H2,1-2H3
• InChI Key： VKPNYTMKBRFLSR-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C)C=CC=1C)N)(=O)(=O)F

Computed Properties

• Exact Mass: 203.04162790g/mol
• Monoisotopic Mass: 203.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-amino-3,6-dimethylbenzene-1-sulfonyl fluoride

Comprehensive Overview of 2-amino-3,6-dimethylbenzene-1-sulfonyl fluoride (CAS No. 2172561-08-7)

2-amino-3,6-dimethylbenzene-1-sulfonyl fluoride (CAS No. 2172561-08-7) is a specialized sulfonyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and material science. This compound, often referred to as a sulfonyl fluoride probe, is part of a growing class of covalent inhibitors that are widely studied for their ability to selectively modify proteins and other biomolecules. Researchers are particularly interested in its reactive sulfonyl fluoride group, which enables targeted interactions with nucleophilic residues in biological systems.

The structural features of 2-amino-3,6-dimethylbenzene-1-sulfonyl fluoride include an aromatic ring substituted with amino and sulfonyl fluoride groups, making it a versatile intermediate in organic synthesis. Its electron-rich aromatic system and high reactivity have made it a subject of interest in the development of bioconjugation tools and chemical probes. Recent studies highlight its utility in activity-based protein profiling (ABPP), a technique that helps identify active sites in enzymes and other proteins. This aligns with the current trend in precision medicine and targeted drug discovery, where researchers seek compounds that can provide selective and covalent modulation of biological targets.

One of the most searched questions in the field of chemical biology is: "How do sulfonyl fluorides work as covalent inhibitors?" The answer lies in the unique reactivity of the sulfonyl fluoride moiety, which forms stable bonds with serine, threonine, and tyrosine residues in proteins. This property has positioned 2-amino-3,6-dimethylbenzene-1-sulfonyl fluoride as a valuable tool for studying enzyme mechanisms and developing novel therapeutics. Additionally, its potential applications in proteomics and chemical biology have sparked discussions about its role in advancing next-generation diagnostics and therapeutic agents.

From an industrial perspective, the synthesis and scalability of 2-amino-3,6-dimethylbenzene-1-sulfonyl fluoride are topics of ongoing research. Innovations in green chemistry and catalytic processes have enabled more efficient production methods, reducing environmental impact. This aligns with the broader scientific community's focus on sustainable chemical synthesis, a topic frequently searched by professionals in the field. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry, further expanding its utility in drug discovery pipelines.

In summary, 2-amino-3,6-dimethylbenzene-1-sulfonyl fluoride (CAS No. 2172561-08-7) represents a cutting-edge compound with broad applications in chemical biology, medicinal chemistry, and material science. Its unique reactivity, combined with the growing demand for covalent inhibitors and bioconjugation tools, ensures its continued relevance in scientific research. As the field evolves, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in drug development and molecular diagnostics.